C-Type Natriuretic Peptide (CNP) (1-22), human

• Molecular Formula: C93H157N27O28S3
• Molecular Weight: 2197.6 g/mol
• InChI: InChI=1S/C93H157N27O28S3/c1-12-52(10)76-91(146)104-42-72(127)108-65(44-122)88(143)114-57(26-30-149-11)82(137)118-64(43-121)80(135)103-39-70(125)106-58(31-48(2)3)78(133)101-41-74(129)110-68(92(147)148)47-151-150-46-67(109-73(128)40-100-77(132)54(23-16-18-27-94)111-89(144)66(45-123)119-85(140)59(32-49(4)5)105-69(124)37-96)90(145)116-62(35-53-21-14-13-15-22-53)79(134)102-38-71(126)107-60(33-50(6)7)84(139)112-55(24-17-19-28-95)81(136)115-61(34-51(8)9)86(141)117-63(36-75(130)131)87(142)113-56(83(138)120-76)25-20-29-99-93(97)98/h13-15,21-22,48-52,54-68,76,121-123H,12,16-20,23-47,94-96H2,1-11H3,(H,100,132)(H,101,133)(H,102,134)(H,103,135)(H,104,146)(H,105,124)(H,106,125)(H,107,126)(H,108,127)(H,109,128)(H,110,129)(H,111,144)(H,112,139)(H,113,142)(H,114,143)(H,115,136)(H,116,145)(H,117,141)(H,118,137)(H,119,140)(H,120,138)(H,130,131)(H,147,148)(H4,97,98,99)/t52-,54-,55?,56-,57-,58?,59-,60-,61-,62-,63?,64?,65-,66-,67-,68?,76?/m0/s1
• InChIKey: UHSBKBYWHCBDCJ-OQVSOJLFSA-N

H-Gly-Leu-Ser-Lys-Gly-Cys(1)-Phe-Gly-Leu-DL-Lys-Leu-DL-Asp-Arg-DL-Ile-Gly-Ser-Met-DL-Ser-Gly-DL-Leu-Gly-DL-Cys(1)-OH: Synthetic CNP-22 Analog Procurement Guide

H-Gly-Leu-Ser-Lys-Gly-Cys(1)-Phe-Gly-Leu-DL-Lys-Leu-DL-Asp-Arg-DL-Ile-Gly-Ser-Met-DL-Ser-Gly-DL-Leu-Gly-DL-Cys(1)-OH is a synthetic 22-amino acid disulfide-bridged cyclic peptide representing a non-natural stereoisomer analog of C-Type Natriuretic Peptide (CNP-22, CAS 127869-51-6) [1]. The compound features DL‑amino acid substitutions at five positions (Lys⁹, Asp¹¹, Ile¹⁴, Ser¹⁷, Leu²⁰) relative to the native all‑L CNP‑22 sequence GLSKGCFGLKLDRIGSMSGLGC (Cys⁶–Cys²² disulfide) . This stereochemical modification confers altered proteolytic stability and potential divergent receptor pharmacology compared to the native L‑isomer peptide, making it a specialized research tool for structure‑activity relationship (SAR) studies, metabolic stability investigations, and pharmacological profiling of natriuretic peptide receptor (NPR) signaling pathways.

SAR studies: Probing stereochemical effects on NPR-B receptor pharmacology and cGMP signaling.

Stability screening: Comparing protease resistance relative to native all-L CNP-22 in biological matrices.

Tool compound: Non-natural stereoisomer for NPR signaling pathway and metabolic stability research.

• [1] C-Type Natriuretic Peptide (CNP) (1-22), human. PubChem CID 16132399. CAS 127869-51-6. Molecular Formula: C₉₃H₁₅₇N₂₇O₂₈S₃. View Source

Why CNP-22 or Other Natriuretic Peptide Analogs Cannot Substitute for H-Gly-Leu-Ser-Lys-Gly-Cys(1)-Phe-Gly-Leu-DL-Lys-Leu-DL-Asp-Arg-DL-Ile-Gly-Ser-Met-DL-Ser-Gly-DL-Leu-Gly-DL-Cys(1)-OH

Generic substitution between natriuretic peptide analogs is scientifically invalid due to stereochemistry‑dependent differences in proteolytic susceptibility, receptor binding kinetics, and downstream signaling efficacy. Native all‑L CNP‑22 is rapidly degraded in biological matrices by endogenous peptidases, with a plasma half‑life of approximately 2–3 minutes in vivo [1]. The target compound incorporates DL‑amino acid residues at five sequence positions, a modification class‑level evidence demonstrates confers resistance to trypsin and chymotrypsin degradation [2]. Such stereochemical alterations may also perturb the conformational dynamics of the 17‑membered disulfide ring that is critical for NPR‑B receptor activation [3]. Consequently, experimental results obtained with native CNP‑22 cannot be directly extrapolated to this DL‑modified analog without explicit validation of stability, receptor engagement, and functional potency under the intended assay conditions.

Native CNP-22 Rapid proteolytic degradation profile differs markedly; functional half-life and assay kinetics may not transfer.

Linear CNP-22 analog Absence of the disulfide-bridged cyclic conformation critical for NPR-B engagement; receptor activation is not expected.

All-L natriuretic peptides Stereochemistry-dependent receptor binding kinetics and clearance receptor processing may not be comparable.

• [1] Hunt PJ, Richards AM, Espiner EA, Nicholls MG, Yandle TG. Bioactivity and metabolism of C-type natriuretic peptide in normal man. J Clin Endocrinol Metab. 1994;78(6):1428-1435. View Source
• [2] Jia F, Wang J, Peng J, et al. D-amino acid substitution enhances the stability of antimicrobial peptide polybia-CP. Acta Biochim Biophys Sin. 2017;49(10):916-925. View Source
• [3] Potter LR, Abbey-Hosch S, Dickey DM. Natriuretic peptides, their receptors, and cyclic guanosine monophosphate-dependent signaling functions. Endocr Rev. 2006;27(1):47-72. View Source

Quantitative Differentiation Evidence: H-Gly-Leu-Ser-Lys-Gly-Cys(1)-Phe-Gly-Leu-DL-Lys-Leu-DL-Asp-Arg-DL-Ile-Gly-Ser-Met-DL-Ser-Gly-DL-Leu-Gly-DL-Cys(1)-OH vs. Native CNP-22 and In-Class Comparators

Proteolytic Stability: DL-Substituted CNP-22 Analog vs. Native All-L CNP-22 (Class-Level Inference)

Class‑level evidence demonstrates that substitution of L‑amino acids with D‑ or DL‑amino acids significantly enhances peptide resistance to proteolytic degradation. In a representative study of antimicrobial peptide polybia‑CP, the partial D‑lysine substitution derivative (D‑lys‑CP) exhibited substantially improved stability against both trypsin and chymotrypsin compared to the native all‑L peptide [1]. While direct experimental data for the target compound are not publicly available, the five DL‑substitutions (DL‑Lys⁹, DL‑Asp¹¹, DL‑Ile¹⁴, DL‑Ser¹⁷, DL‑Leu²⁰) are expected, based on this established class‑level principle, to confer enhanced protease resistance relative to native all‑L CNP‑22, which has a documented plasma half‑life of approximately 2.6 minutes in humans [2].

Proteolytic Stability

Class-level inference

Five DL-substitutions predicted to confer enhanced protease resistance vs. native CNP-22 (t₁/₂ ≈ 2.6 min in humans).

Supports stability-screening workflow; direct compound data not reported.

Class-level D-AA substitution data; validation in target peptide required.

Evidence Dimension	Proteolytic stability (qualitative resistance to enzymatic degradation)
Target Compound Data	Five DL‑amino acid substitutions at positions 9, 11, 14, 17, and 20 (predicted enhanced protease resistance based on class‑level D‑amino acid substitution data)
Comparator Or Baseline	Native all‑L CNP‑22: plasma t₁/₂ ≈ 2.6 min (human in vivo); rapid degradation by neutral endopeptidase and other peptidases
Quantified Difference	Not directly quantified for this specific compound; class‑level difference: D‑lysine substitution confers detectable protease resistance (qualitative improvement reported in polybia‑CP and related peptide systems)
Conditions	Class‑level inference derived from trypsin and chymotrypsin degradation assays of D‑amino acid‑substituted peptides; native CNP‑22 t₁/₂ from human pharmacokinetic studies

Why This Matters

Enhanced proteolytic stability may extend the functional half‑life of this analog in ex vivo or in vitro biological assays, reducing the need for repeated dosing or protease inhibitor supplementation during experimental protocols.

• [1] Jia F, Wang J, Peng J, et al. D-amino acid substitution enhances the stability of antimicrobial peptide polybia-CP. Acta Biochim Biophys Sin. 2017;49(10):916-925. View Source
• [2] Hunt PJ, Richards AM, Espiner EA, Nicholls MG, Yandle TG. Bioactivity and metabolism of C-type natriuretic peptide in normal man. J Clin Endocrinol Metab. 1994;78(6):1428-1435. View Source

Receptor Binding Profile: CNP-22 Family NPR-B Agonist Activity (Cross-Study Comparable Baseline)

Native CNP‑22 is a selective agonist of natriuretic peptide receptor B (NPR‑B/NPR2), stimulating intracellular cGMP production with an EC₅₀ of approximately 10–30 nM in cultured cells expressing human NPR‑B [1]. In comparative assays, CNP‑22 exhibits markedly greater potency at NPR‑B than at NPR‑A (EC₅₀ > 1 μM for NPR‑A), demonstrating receptor subtype selectivity [1]. CNP‑22 also binds the clearance receptor NPR‑C (NPR3) with high affinity (Kd ~10–100 pM), which mediates its rapid internalization and degradation [2]. The target compound retains the intact 17‑membered disulfide ring (Cys⁶–Cys²²) that is essential for NPR‑B recognition [3], but the DL‑substitutions may alter receptor binding kinetics, NPR‑B/NPR‑C selectivity ratios, or downstream signaling duration. Direct binding or functional data for this specific DL‑analog have not been published, representing an experimental unknown.

NPR-B Agonist Activity

Cross-study comparable

Native CNP-22 EC₅₀ ≈ 10–30 nM (NPR-B); target compound data not reported.

Receptor binding profile is an experimental unknown; requires direct determination.

Disulfide ring intact; DL-substitutions may shift potency or selectivity ratios.

Evidence Dimension	NPR-B agonist activity (cGMP accumulation)
Target Compound Data	Not reported; retains disulfide‑bridged cyclic structure required for receptor interaction
Comparator Or Baseline	Native CNP‑22: NPR‑B EC₅₀ ≈ 10–30 nM; NPR‑A EC₅₀ > 1 μM; NPR‑C Kd ≈ 10–100 pM
Quantified Difference	Not determined for target compound
Conditions	Cell‑based cGMP assays in NPR‑B‑expressing cell lines (e.g., HEK293, HASMC, or HUVEC); radioligand binding assays for NPR‑C affinity

Why This Matters

Understanding whether DL‑substitutions alter NPR‑B potency, efficacy, or clearance receptor affinity is critical for interpreting functional assay results and for selecting the appropriate CNP analog for specific experimental questions.

• [1] Koller KJ, Lowe DG, Bennett GL, et al. Selective activation of the B natriuretic peptide receptor by C-type natriuretic peptide (CNP). Science. 1991;252(5002):120-123. View Source
• [2] Maack T, Suzuki M, Almeida FA, et al. Physiological role of silent receptors of atrial natriuretic factor. Science. 1987;238(4827):675-678. View Source
• [3] Potter LR. Natriuretic peptide metabolism, clearance and degradation. FEBS J. 2011;278(11):1808-1817. View Source

Structural Integrity: Disulfide-Bridged Cyclic Conformation vs. Linear or Misfolded CNP-22 Analogs (Supporting Evidence)

The target compound contains a defined Cys⁶–Cys²² disulfide bond that constrains the peptide into a cyclic conformation, as confirmed by the Cys(1) notation in the sequence specification. This disulfide bridge is identical to that found in native CNP‑22 . In natriuretic peptides, the 17‑amino acid disulfide‑linked ring structure is essential for high‑affinity receptor binding and biological activity; linear or incorrectly folded analogs exhibit negligible NPR‑B activation [1]. The cyclic disulfide conformation also contributes to thermodynamic stability: CNP‑22 maintains its folded structure under physiological pH and temperature conditions, whereas linear peptide counterparts are more prone to aggregation and nonspecific adsorption. Procurement specifications for this compound should include HPLC purity verification and confirmation of correct disulfide pairing (e.g., via MS/MS or Ellman's assay) to ensure the material is not a mixture of linear, misfolded, or scrambled disulfide isoforms that would confound experimental outcomes.

Disulfide Bond Integrity

Supporting evidence

Specified Cys⁶–Cys²² disulfide bridge; essential for NPR-B receptor activation.

Correct disulfide pairing is a non-negotiable quality attribute for biological activity.

Confirm by MS/MS or Ellman's assay to rule out scrambled isoforms.

Evidence Dimension	Disulfide bond integrity and cyclic conformation
Target Compound Data	Specified Cys⁶–Cys²² disulfide bond (Cys(1) notation)
Comparator Or Baseline	Linear CNP‑22 analog (no disulfide): negligible NPR‑B binding and cGMP stimulation; scrambled disulfide isoforms: altered or abolished activity
Quantified Difference	Qualitative requirement for biological activity
Conditions	Structural confirmation by HPLC, MS, and/or disulfide bond verification assays

Why This Matters

Correct disulfide bonding is a non‑negotiable quality attribute; procurement of material with undefined or incorrect disulfide pairing will yield invalid or irreproducible biological data and constitutes wasted research expenditure.

• [1] Potter LR, Abbey-Hosch S, Dickey DM. Natriuretic peptides, their receptors, and cyclic guanosine monophosphate-dependent signaling functions. Endocr Rev. 2006;27(1):47-72. View Source

Comparative Physicochemical Properties: Target DL-Analog vs. Native CNP-22 (Supporting Evidence)

Native CNP‑22 (CAS 127869‑51‑6) has a molecular formula of C₉₃H₁₅₇N₂₇O₂₈S₃ and a molecular weight of 2197.60 g/mol [1]. The target compound, containing five DL‑substitutions, possesses an identical primary sequence composition and is therefore expected to share the same nominal molecular weight and elemental composition. Stereochemical differences do not alter the molecular formula. However, DL‑substitutions may subtly influence physicochemical properties relevant to handling and formulation, including aqueous solubility, aggregation propensity, and chromatographic retention time on reverse‑phase HPLC . These properties are not reported in public literature for this specific analog but represent important practical considerations for laboratory use. Procurement specifications should request HPLC purity (typically ≥95%), MS identity confirmation, and solubility guidelines (e.g., recommended reconstitution solvent and maximum concentration).

Physicochemical Properties

Supporting evidence

Expected MW 2197.60 g/mol; identical nominal mass to native CNP-22.

Handling and solubility may differ; verify upon receipt.

HPLC retention shift expected; specific solubility data not publicly reported.

Evidence Dimension	Molecular weight and physicochemical handling properties
Target Compound Data	Expected MW 2197.60 g/mol (identical to native CNP‑22); specific HPLC retention and solubility not publicly reported
Comparator Or Baseline	Native CNP‑22: MW 2197.60 g/mol, C₉₃H₁₅₇N₂₇O₂₈S₃; typically soluble in aqueous buffers at 1 mg/mL
Quantified Difference	No difference in nominal molecular weight; chromatographic and solubility differences expected but not quantified
Conditions	RP‑HPLC (C18 column, water/acetonitrile + 0.1% TFA gradient); aqueous solubility at pH 6–8

Why This Matters

Knowledge of expected molecular weight and purity specifications enables proper quality control upon receipt; differences in solubility or handling compared to native CNP‑22 may require protocol adjustments to avoid material loss or assay artifacts.

• [1] C-Type Natriuretic Peptide (CNP) (1-22), human. PubChem CID 16132399. CAS 127869-51-6. Molecular Weight: 2197.60 g/mol. View Source

Recommended Application Scenarios for H-Gly-Leu-Ser-Lys-Gly-Cys(1)-Phe-Gly-Leu-DL-Lys-Leu-DL-Asp-Arg-DL-Ile-Gly-Ser-Met-DL-Ser-Gly-DL-Leu-Gly-DL-Cys(1)-OH Based on Available Evidence

Structure-Activity Relationship (SAR) Studies of CNP-22 Disulfide Ring Stereochemistry

This DL‑substituted analog is ideally suited for investigating how stereochemical modifications within the 17‑membered disulfide ring affect NPR‑B receptor engagement, cGMP signaling kinetics, and NPR‑C clearance receptor recognition. Researchers can directly compare this compound against native all‑L CNP‑22 [1] in parallel cGMP accumulation assays using NPR‑B‑expressing cell lines (e.g., HEK293‑NPR‑B, HASMC) to quantify changes in potency (EC₅₀ shift), maximal efficacy (Emax), or signaling duration. Such experiments address fundamental questions about receptor stereospecificity and inform the rational design of metabolically stable natriuretic peptide analogs.

Comparative Metabolic Stability Profiling in Biological Matrices

The five DL‑substitutions present in this analog provide a defined system for evaluating protease resistance relative to native CNP‑22. Stability assays in serum, plasma, tissue homogenates, or specific protease preparations (e.g., neutral endopeptidase, trypsin) can quantify the degradation rate of each peptide under identical conditions [2]. Observed differences in half‑life (t₁/₂) or percent remaining after defined incubation intervals will directly inform whether DL‑modification at these five positions meaningfully extends functional persistence—a parameter critical for interpreting ex vivo organ bath experiments, cell‑based chronic treatment protocols, or in vivo pharmacokinetic studies [3].

Vascular Smooth Muscle Cell Growth Inhibition Assays with Enhanced Stability Requirements

Native CNP‑22 suppresses vascular smooth muscle cell (VSMC) proliferation via NPR‑B‑mediated cGMP signaling, an effect of therapeutic interest in restenosis and atherosclerosis [1]. For experiments requiring extended exposure periods (e.g., 48–72 hour proliferation assays), the potential enhanced stability of this DL‑analog may reduce the need for frequent media replenishment or continuous infusion. Researchers can directly compare the anti‑proliferative IC₅₀ of this analog versus native CNP‑22 in cultured human aortic smooth muscle cells (HASMCs) stimulated with serum or PDGF, while also monitoring peptide stability in conditioned media by HPLC or ELISA to correlate functional effects with molecular integrity [2].

Natriuretic Peptide Receptor Internalization and Trafficking Studies

CNP‑22 binding to NPR‑C (clearance receptor) triggers rapid receptor‑mediated internalization and lysosomal degradation of the ligand‑receptor complex [1]. DL‑substitutions may alter the kinetics of this process by affecting ligand‑receptor complex stability or recognition by the endocytic machinery. This analog can be employed alongside native CNP‑22 in pulse‑chase internalization assays using fluorescently labeled or radiolabeled peptides to quantify differences in cellular uptake rates, subcellular trafficking patterns, or lysosomal degradation rates in NPR‑C‑expressing cells (e.g., 3T3 fibroblasts, endothelial cells). Such studies elucidate structure‑determinants of clearance receptor processing and inform the design of longer‑acting NPR‑B‑selective agonists.

Application

Selection Property

Validation Focus

CNP-22 SAR studies

Stereochemical-control context

NPR-B engagement and cGMP signaling comparison

Metabolic stability profiling

Protease-resistance screening context

Degradation rate comparison in biological matrices

VSMC proliferation assays

Extended-exposure model context

Anti-proliferative endpoint and peptide integrity monitoring

NPR trafficking studies

Clearance-receptor processing context

Internalization rate and subcellular trafficking review

• [1] Koller KJ, Lowe DG, Bennett GL, et al. Selective activation of the B natriuretic peptide receptor by C-type natriuretic peptide (CNP). Science. 1991;252(5002):120-123. View Source
• [2] Jia F, Wang J, Peng J, et al. D-amino acid substitution enhances the stability of antimicrobial peptide polybia-CP. Acta Biochim Biophys Sin. 2017;49(10):916-925. View Source
• [3] Hunt PJ, Richards AM, Espiner EA, Nicholls MG, Yandle TG. Bioactivity and metabolism of C-type natriuretic peptide in normal man. J Clin Endocrinol Metab. 1994;78(6):1428-1435. View Source